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Compound of Interest

Compound Name: Skf 22340

Cat. No.: B1229705

Introduction

Spherical roller bearings are a critical component in heavy-duty rotating machinery, designed to
accommodate heavy radial and axial loads, as well as misalignment. The SKF 22340 is a
large-bore spherical roller bearing widely used in demanding industrial applications.
Understanding its force-displacement characteristics is crucial for predicting system
performance, ensuring reliability, and optimizing design. This application note provides a
detailed protocol for both experimental determination and computational simulation of the
force-displacement curves for the SKF 22340 spherical roller bearing using MATLAB.

This document is intended for researchers, scientists, and engineers involved in mechanical
design, structural analysis, and drug development (where applicable for biomechanical device
testing).

Quantitative Data Summary

The following tables summarize the key technical specifications for the SKF 22340 bearing,
which are essential for both experimental setup and simulation input.

Table 1: SKF 22340 CC/W33 Technical Specifications
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Parameter Value Unit
Bore Diameter (d) 200 mm
Outside Diameter (D) 420 mm
Width (B) 138 mm
Basic Dynamic Load Rating 2439 N
(©)

Basic Static Load Rating (Co) 2900 kN
Reference Speed 1200 r/min
Limiting Speed 1500 r/min
Bearing Mass 90.5 kg
Number of Rows 2

Cage Material Sheet Metal

Table 2: Material Properties for Simulation (Typical for Bearing Steel)

Parameter Value Unit
Young's Modulus (E) 210 GPa
Poisson's Ratio (v) 0.3

Density (p) 7850 kg/m 3

Experimental Protocol: Determining Force-
Displacement Curve

This protocol outlines the procedure for experimentally measuring the force-displacement

relationship of an SKF 22340 bearing. The methodology is based on general practices for

testing large-bore roller bearings and can be adapted to specific test rig capabilities.

3.1. Objective
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To empirically determine the radial force-displacement curve of an SKF 22340 spherical roller
bearing under static loading conditions.

3.2. Materials and Equipment
o SKF 22340 CC/W33 spherical roller bearing

» Heavy-duty bearing test rig with a hydraulic actuator capable of applying radial loads up to
the bearing's static load rating.

» High-precision load cell (calibrated)

» Non-contact displacement sensors (e.g., laser displacement sensors or LVDTs) with
micrometer resolution.

o Sturdy housing to mount the outer ring of the bearing.
e Arrigid shaft or arbor to support the inner ring.

o Data acquisition system (DAQ)

o Control and data logging software

3.3. Experimental Setup

e Bearing Mounting:

o Securely mount the outer ring of the SKF 22340 bearing into the test rig housing, ensuring
no clearance that could affect displacement measurements.

o Mount the inner ring onto a rigid shaft or arbor.
e Instrumentation:

o Position the load cell in line with the hydraulic actuator to accurately measure the applied
radial force.
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o Place two or more displacement sensors opposite the point of load application, measuring
the displacement of the inner ring relative to the fixed outer ring. Averaging the readings
from multiple sensors can mitigate the effects of minor tilting.

o Data Acquisition:

o Connect the load cell and displacement sensors to the DAQ system.

o Configure the data logging software to record force and displacement data simultaneously.
3.4. Procedure

o Pre-loading: Apply a small initial preload to seat the bearing components and remove any
initial clearances. Record this preload value.

e Incremental Loading:

o Increase the radial load in predefined increments using the hydraulic actuator. The size of
the increments should be smaller at lower loads to capture the initial non-linear stiffness.

o At each load increment, allow the system to stabilize before recording the force from the
load cell and the corresponding displacement from the sensors.

o Data Recording: Record at least 20-30 data points up to a significant fraction of the bearing's
static load rating, or as required by the application.

o Unloading: Gradually decrease the load in the same increments, recording force and
displacement data during unloading to observe any hysteresis.

o Data Analysis:
o Average the displacement readings at each force level.
o Subtract the initial displacement at preload to obtain the net displacement.

o Plot the applied force (Y-axis) against the net displacement (X-axis) to generate the force-
displacement curve.
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MATLAB Simulation Protocol

This protocol describes a method to simulate the force-displacement curve of the SKF 22340
bearing using MATLAB, based on the principles of Hertzian contact theory.[1][2] This approach
models the non-linear contact stiffness between the rollers and the raceways.[3]

4.1. Objective

To develop a MATLAB script that calculates the radial displacement of an SKF 22340 bearing
as a function of the applied radial load.

4.2. Theoretical Background
The simulation is based on the following principles:

o Hertzian Contact Theory: This theory describes the stresses and deformations that occur
when two curved surfaces are in contact under load.[4] For a spherical roller bearing, this
applies to the contact between the rollers and the inner and outer raceways.

» Load Distribution: The total applied radial load is distributed among the rolling elements. The
load on each roller depends on its angular position relative to the direction of the applied
load.

¢ Non-linear Stiffness: The relationship between the load on a rolling element and its resulting
deformation is non-linear, which is the primary reason for the non-linear force-displacement
curve of the bearing.[1]

4.3. MATLAB Script Development
The following steps outline the structure of the MATLAB script:
o Define Bearing Geometry and Material Properties:
o Create a script that defines all the necessary parameters from Table 1 and Table 2.

o Include geometric parameters that may need to be calculated or estimated from SKF
documentation, such as roller diameter, roller length, and raceway curvatures.
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e Implement Hertzian Contact Model:

o Develop a MATLAB function to calculate the contact deformation based on the load on a
single roller. This will involve solving the elliptical integrals associated with Hertzian
contact for line contact (which is a reasonable approximation for spherical rollers under
significant load).

o The relationship is of the form & « Q”(2/3), where d is the deformation and Q is the roller

load.
e Calculate Load Distribution:
o Discretize the bearing into its individual rolling elements.

o For a given total radial displacement (& _r), calculate the radial deformation at each roller
position (Y_i) using: d_i=0_r * cos(Y_i) - C/2, where C is the radial internal clearance.
Only rollers with &_i > 0 are under load.

o For each loaded roller, use the inverse of the Hertzian contact function to calculate the
load on that roller (Q_li).

« |terative Solver for Force-Displacement Curve:
o Create a loop that iterates through a range of radial displacements (&_r).
o Inside the loop, for each & _r:
» Calculate the load on each roller (Q_i) as described in the previous step.

= Sum the vertical components of the roller loads to get the total radial force: F_r =3 (Q_
* cos(YP_i)).

o Store the corresponding pairs of F_rand & _r.
e Plotting and Analysis:

o Plot the calculated total radial force (F_r) against the radial displacement (d_r) to obtain
the simulated force-displacement curve.
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o Compare the simulated curve with the experimental data for validation.

Visualization

5.1. Experimental and Simulation Workflow

The following diagram illustrates the overall workflow for both the experimental and simulation
protocols.
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Experimental Protocol

1. Experimental Setup
(Test Rig, Bearing, Sensors)

2. Incremental Loading

3. Data Acquisition
(Force & Displacement)

4. Generate Experimental
Force-Displacement Curve

Validation and Comparison

MATLAB Simulation Protocol

1. Define Bearing Parameters
(Geometry, Material)

2. Implement Hertzian
Contact Model

3. Model Load Distribution

4. Iteratively Solve for
Force vs. Displacement

5. Generate Simulated
Force-Displacement Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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